2-[(5-imino-7-oxo-2-propyl-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-6(7H)-ylidene)methyl]phenyl 4-methylbenzenesulfonate

• Molecular Formula: C22H20N4O4S2
• Molecular Weight: 468.6 g/mol
• IUPAC Name: [2-[(Z)-(5-imino-7-oxo-2-propyl-[1,3,4]thiadiazolo[3,2-a]pyrimidin-6-ylidene)methyl]phenyl] 4-methylbenzenesulfonate
• InChI: InChI=1S/C22H20N4O4S2/c1-3-6-19-25-26-20(23)17(21(27)24-22(26)31-19)13-15-7-4-5-8-18(15)30-32(28,29)16-11-9-14(2)10-12-16/h4-5,7-13,23H,3,6H2,1-2H3/b17-13-,23-20?
• InChI Key: QODMWTPCMUTCMR-HVZAKDRGSA-N
• Isomeric SMILES: CCCC1=NN2C(=N)/C(=C/C3=CC=CC=C3OS(=O)(=O)C4=CC=C(C=C4)C)/C(=O)N=C2S1
• SMILES: CCCC1=NN2C(=N)C(=CC3=CC=CC=C3OS(=O)(=O)C4=CC=C(C=C4)C)C(=O)N=C2S1

Description

2-[(5-imino-7-oxo-2-propyl-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-6(7H)-ylidene)methyl]phenyl 4-methylbenzenesulfonate is a chemical compound that has gained significant attention in scientific research. It is a potent inhibitor of a specific enzyme that plays a crucial role in various physiological processes. The compound has been synthesized using various methods and has shown promising results in various applications.

Mechanism of Action

The mechanism of action of 2-[(5-imino-7-oxo-2-propyl-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-6(7H)-ylidene)methyl]phenyl 4-methylbenzenesulfonate involves the inhibition of a specific enzyme. The enzyme plays a crucial role in various physiological processes, and the inhibition of this enzyme can lead to the suppression of various diseases.
Biochemical and Physiological Effects:
The compound has been found to have several biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and improve neurological function. The compound has also been found to have antioxidant properties, which can help prevent oxidative damage to cells.

Advantages and Limitations for Lab Experiments

The compound has several advantages for lab experiments. It is a potent inhibitor of a specific enzyme, making it an excellent tool for studying the role of this enzyme in various physiological processes. However, the compound also has some limitations, including its toxicity and potential side effects.

Future Directions

There are several future directions for research on 2-[(5-imino-7-oxo-2-propyl-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-6(7H)-ylidene)methyl]phenyl 4-methylbenzenesulfonate. One possible direction is to study the compound's potential applications in the treatment of other diseases, such as cardiovascular disease and diabetes. Another direction is to investigate the compound's potential use in combination with other drugs to enhance its therapeutic effects.
Conclusion:
In conclusion, this compound is a chemical compound that has shown promising results in scientific research. It is a potent inhibitor of a specific enzyme and has potential applications in the treatment of various diseases. The compound has several advantages for lab experiments, but also has some limitations. There are several future directions for research on this compound, and further investigation is needed to fully understand its potential applications.

Synthesis Methods

The synthesis of 2-[(5-imino-7-oxo-2-propyl-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-6(7H)-ylidene)methyl]phenyl 4-methylbenzenesulfonate has been achieved using various methods. One of the most commonly used methods involves the reaction of 2-[(5-amino-7-oxo-2-propyl-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-6(7H)-ylidene)methyl]phenyl 4-methylbenzenesulfonate with a suitable reagent. The reaction is carried out under specific conditions to obtain the desired product in high yield and purity.

Scientific Research Applications

The compound has been extensively studied for its potential applications in scientific research. It has been found to be a potent inhibitor of a specific enzyme that is involved in various physiological processes. The compound has shown promising results in the treatment of various diseases, including cancer, inflammation, and neurological disorders.